Cas no 79520-80-2 (1,4-Bis(4-chlorobutoxy)benzene)

1,4-Bis(4-chlorobutoxy)benzene structure
79520-80-2 structure
Product Name:1,4-Bis(4-chlorobutoxy)benzene
CAS No:79520-80-2
MF:C14H20Cl2O2
MW:291.213402748108
CID:2802396
PubChem ID:20523977
Update Time:2025-04-21

1,4-Bis(4-chlorobutoxy)benzene Chemical and Physical Properties

Names and Identifiers

    • 79520-80-2
    • 1,4-BIS(4-CHLOROBUTOXY)BENZENE
    • DTXSID80608361
    • SCHEMBL11091678
    • 1,4-Bis(4-chlorobutoxy)benzene
    • Inchi: 1S/C14H20Cl2O2/c15-9-1-3-11-17-13-5-7-14(8-6-13)18-12-4-2-10-16/h5-8H,1-4,9-12H2
    • InChI Key: SICXCTNDFJXFJV-UHFFFAOYSA-N
    • SMILES: ClCCCCOC1C=CC(=CC=1)OCCCCCl

Computed Properties

  • Exact Mass: 290.0840353Da
  • Monoisotopic Mass: 290.0840353Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 10
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 18.5Ų
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